Prerubialatin

• Molecular Formula: C27H20O7
• Molecular Weight: 456.4 g/mol
• InChI: InChI=1S/C27H20O7/c1-24(2)12-13-25(34-24)26(23(31)33-3)18-19(21(29)15-9-5-4-8-14(15)20(18)28)27(25,32)17-11-7-6-10-16(17)22(26)30/h4-13,32H,1-3H3
• InChIKey: UIYJKPDDHXDUIN-UHFFFAOYSA-N

Prerubialatin: Procurement and Purity Profile

Prerubialatin (CAS 1667718-89-9) is a naphthohydroquinone derivative that serves as the direct synthetic precursor to the cytotoxic naphthohydroquinone dimers rubialatin A and rubialatin B [1]. The compound possesses a distinct spiro[furan-2,14'-methanobenzo[4,5]cyclohepta[1,2-b]naphthalene] core and is available from commercial vendors with a specified purity of ≥98% . Its primary scientific utility lies in its role as a key intermediate in the biomimetic synthesis of more complex rubialatin congeners [1].

Verified purity specification (COA)

Stable synthetic precursor to rubialatins A/B

Biomimetic route entry point without photochemical equipment

• [1] Yang H, et al. Biomimetic syntheses of rubialatins A, B and related congeners. Org Lett. 2015 Mar 20;17(6):1441-4. View Source

Prerubialatin: Generic Substitution Concerns in Research

Prerubialatin cannot be generically substituted with other naphthohydroquinones or quinones due to its unique function as a defined, stable intermediate in a validated biomimetic synthetic route to rubialatins A and B [1]. While compounds like mollugin share a biosynthetic relationship, they are precursors to different structural classes and exhibit distinct, well-characterized bioactivities such as ACAT inhibition . Substituting Prerubialatin with an analog would break the established synthetic pathway, likely failing to yield the intended dimeric products and invalidating comparative structure-activity relationship (SAR) studies.

Risk Factor

Target Compound

Potential Substitute

Synthetic pathway disruption

Unique intermediate for biomimetic dimerization

Mollugin / naphthohydroquinone analogs lead to different scaffolds and bioactivities

Product stage mismatch

Stable, early-stage precursor

Rubialatin A/B requires additional complex steps; alters SAR baseline

• [1] Yang H, et al. Biomimetic syntheses of rubialatins A, B and related congeners. Org Lett. 2015 Mar 20;17(6):1441-4. View Source

Prerubialatin Selection: Purity, Synthetic Viability, and Comparator Profile

Commercial Purity Profile

Commercially available Prerubialatin is provided with a guaranteed minimum purity of 98% . This level of purity is a critical benchmark for ensuring reproducible results in synthetic and biological experiments. While specific purity values for rubialatin A and B are not provided by commercial vendors, as they are not typically offered as catalog items, the documented high purity of Prerubialatin provides a reliable starting point for derivatization.

Commercial Purity

Supplier specification

≥98% by COA

Supports procurement consistency and baseline reproducibility

COA verification recommended

Evidence Dimension	Commercial Purity
Target Compound Data	≥98%
Comparator Or Baseline	Rubialatin A / Rubialatin B: Not commercially available or purity not specified
Quantified Difference	Target compound available with a verifiable purity specification.
Conditions	Supplier Certificate of Analysis (COA) for catalog product CFN96585

Why This Matters

This matters for procurement because it guarantees a consistent, high-quality reagent, minimizing the risk of experimental variability from unknown impurities.

Central Role in Total Synthesis Pathway

The total synthesis of rubialatins A and B is predicated on the efficient generation of Prerubialatin. The reported synthetic strategy enables the "rapid access" of Prerubialatin from readily available precursors via a tandem ring contraction/Michael addition/aldol reaction and subsequent oxidation [1]. In contrast, the synthesis of the final rubialatin targets from Prerubialatin requires additional, distinct, and more complex transformations (epoxidation and photoinduced skeletal rearrangement) [1]. Prerubialatin is therefore the essential, stabilized branching point for accessing both complex dimers.

Synthetic Accessibility

Class-level inference

Prerubialatin: rapid cascade from simple precursors vs. Rubialatin A/B: epoxidation + photochemistry required

Lowers entry barrier for labs without photochemical setup

Qualitative complexity difference

Evidence Dimension	Synthetic Accessibility (Qualitative)
Target Compound Data	Synthesized from simple precursors in a single "rapid" cascade; acts as a stable precursor.
Comparator Or Baseline	Rubialatin A / Rubialatin B: Require additional, low-yielding or specialized steps (epoxidation, photochemistry) from Prerubialatin.
Quantified Difference	Qualitative difference in synthetic complexity and stability.
Conditions	Biomimetic synthetic route as described in Yang et al., Org. Lett. 2015

Why This Matters

This matters because Prerubialatin is the most synthetically tractable and stable entry point for exploring the chemical biology of the rubialatin family, enabling laboratories without specialized photochemical equipment to participate in this area of research.

• [1] Yang H, et al. Biomimetic syntheses of rubialatins A, B and related congeners. Org Lett. 2015 Mar 20;17(6):1441-4. View Source

Chemical Identity and Structure Confirmation

The molecular identity of Prerubialatin is defined by its CAS number (1667718-89-9) and molecular formula (C27H20O7) with a molecular weight of 456.45 g/mol . This is distinct from its downstream products: rubialatin A has the formula C27H20O8 (MW: 472.44 g/mol), indicating the addition of one oxygen atom from Prerubialatin . This difference in elemental composition and mass is a direct, verifiable distinction that ensures the correct compound is procured and used for specific synthetic applications.

Identity Confirmation

Direct comparison

C₂₇H₂₀O₇ (456.45) vs. Rubialatin A: C₂₇H₂₀O₈ (472.44)

Unambiguous mass/formula distinction prevents misidentification

+1 O, +15.99 g/mol

Evidence Dimension	Molecular Formula and Weight
Target Compound Data	C27H20O7 (MW: 456.45 g/mol)
Comparator Or Baseline	Rubialatin A: C27H20O8 (MW: 472.44 g/mol)
Quantified Difference	Difference of 1 oxygen atom; mass difference of +15.99 g/mol for rubialatin A relative to Prerubialatin.
Conditions	Calculated from chemical structure and CAS registry data.

Why This Matters

This matters for procurement and research as it provides an unambiguous, verifiable chemical identity to differentiate the precursor from its final products, preventing costly misidentification and ensuring the correct starting material is used.

Prerubialatin: Research and Industrial Applications

Key Intermediate for Total Synthesis

Prerubialatin is the ideal starting material for any laboratory attempting to replicate the biomimetic synthesis of rubialatins A and B or to generate novel structural analogs . Its established synthetic route and commercial availability make it the only feasible entry point into this class of complex naphthohydroquinone dimers for groups not equipped for multi-step, low-yielding natural product isolation.

Analytical Reference Standard

With a well-defined chemical structure and available at high purity (≥98%) , Prerubialatin is suitable for use as an analytical reference standard in HPLC, LC-MS, or NMR method development. This is particularly relevant for studies on the chemical constituents of Rubia species, where it can be used to confirm the presence or absence of this key intermediate in plant extracts [1].

Chemical Probe for SAR Studies

Given the moderate cytotoxicity reported for rubialatin B against certain tumor cell lines , Prerubialatin serves as a critical negative control or baseline comparator in biological assays. Evaluating its own biological activity, or lack thereof, helps deconvolute the pharmacophore of the more complex rubialatin dimers and defines the functional contributions of the additional structural modifications.

Application

Selection Property

Validation Focus

Biomimetic total synthesis

Stable synthetic precursor with defined route

Dimerization yield and product fidelity

Analytical reference standard

High-purity identity standard

Method calibration and peak assignment

Rubialatin SAR studies

Baseline comparator lacking dimer-specific modifications

Differential cellular response profiling

• [1] Biocrick. Prerubialatin (BCN6895) Product Page. View Source